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Compound of Interest

Compound Name: (1R)-1-(4-propylphenyl)ethan-1-ol

CAS No.: 105364-41-8

Cat. No.: B3009730

Get Quote

Precision Synthesis & Application in Chiral
Mesogens and API Design
Executive Summary
(1R)-1-(4-propylphenyl)ethan-1-ol (CAS 105364-41-8) is a high-value chiral secondary

alcohol. Unlike its more common isobutyl analog (a precursor to ibuprofen), the n-propyl variant

serves a specialized role in two distinct high-tech sectors: liquid crystal (LC) engineering and

structure-activity relationship (SAR) profiling in medicinal chemistry.

As a Senior Application Scientist, I classify this molecule as a "Chiral Mesogenic Synthon." Its

rigid phenyl core, coupled with a flexible n-propyl tail and a chiral hydroxyl handle, allows it to

induce helical twist in nematic liquid crystals (creating cholesteric phases) or serve as a

stereodefined scaffold for lipophilic drug candidates.

This guide details the Corey-Bakshi-Shibata (CBS) asymmetric reduction as the gold-standard

synthesis protocol, ensuring >98% enantiomeric excess (ee), and outlines its critical

applications.
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Chemical Profile & Properties[1][2][3][4][5][6][7]
Property Specification / Data Notes

IUPAC Name (1R)-1-(4-propylphenyl)ethanol Stereochemistry at C1 is (R)

CAS Number 105364-41-8 Specific to the (R)-enantiomer

Molecular Formula C₁₁H₁₆O

Molecular Weight 164.25 g/mol

Physical State Colorless to pale yellow liquid Viscous oil at RT

Boiling Point ~115–120 °C at 5 mmHg
Predicted based on isopropyl

analog

Chirality Dextrorotatory (+)
Typical for (R)-alkyl-phenyl-

ethanols

Solubility
Soluble in DCM, THF, MeOH,

EtOH
Immiscible in water

Key Impurities
4-propylacetophenone, (S)-

enantiomer
Monitor via Chiral GC/HPLC

Core Synthesis: Asymmetric CBS Reduction
Rationale: While enzymatic resolution is possible, the Corey-Bakshi-Shibata (CBS) reduction is

preferred for research and scale-up due to its predictability, scalability, and ability to yield

extremely high enantiomeric excess (>98% ee) without the need for complex biological media.

Mechanism of Action
The reaction utilizes a chiral oxazaborolidine catalyst (derived from proline) to activate borane

(BH₃). The catalyst binds the ketone substrate and the borane reagent, orienting them in a rigid

transition state that forces hydride delivery to the Re-face of the carbonyl, yielding the (R)-

alcohol.

Protocol: Synthesis of (1R)-1-(4-propylphenyl)ethan-1-ol
Reagents:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3009730/docs?utm_src=pdf-body#technical-master-file-1r-1-4-propylphenyl-ethan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3009730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate: 4'-Propylacetophenone (1.0 eq)

Catalyst: (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 10 mol%)

Reductant: Borane-THF complex (BH₃[1]·THF, 1.0 M, 0.6 eq) or Catecholborane

Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

System Preparation (Moisture Control):

Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and rubber septum.

Critical: The CBS catalyst is sensitive to moisture. All transfers must use cannula or

syringe techniques under positive nitrogen pressure.

Catalyst Activation:

Charge the flask with (R)-Me-CBS catalyst (10 mol%) and anhydrous THF.

Cool the system to -20 °C. Lower temperatures increase enantioselectivity by rigidifying

the transition state.

Reductant Addition:

Add the Borane-THF complex dropwise to the catalyst solution. Stir for 10 minutes to form

the active catalyst-borane complex.

Substrate Addition (The Control Step):

Dissolve 4'-propylacetophenone in minimal anhydrous THF.

Add this solution slowly over 30–60 minutes via syringe pump.

Why? Slow addition maintains a low concentration of ketone relative to the catalyst,

preventing uncatalyzed (racemic) background reduction by free borane.
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Quenching & Workup:

Monitor conversion via TLC (eluent: 20% EtOAc/Hexanes).

Once complete (< 1% ketone remaining), quench carefully with methanol (gas evolution:

H₂).

Add 1N HCl to break the boron-nitrogen complex.

Extract with diethyl ether (3x), wash with brine, dry over MgSO₄, and concentrate.

Purification:

Flash Chromatography: Silica gel (Hexanes:EtOAc 90:10).

Distillation: Kugelrohr distillation (high vacuum) for ultra-pure applications (e.g., liquid

crystals).

Visualization: CBS Catalytic Cycle
The following diagram illustrates the stereochemical control mechanism. The (R)-CBS catalyst

ensures the hydride attacks from the specific face required to generate the (R)-configuration.
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Figure 1: Catalytic cycle of the CBS reduction.[1][2][3][4] The chiral catalyst coordinates both

the borane and the ketone, enforcing a specific geometry that dictates the stereochemical

outcome.
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A. Liquid Crystal (LC) Dopants
In the display and photonics industry, (1R)-1-(4-propylphenyl)ethan-1-ol is derivatized (often

esterified) to create chiral dopants.

Mechanism: When added to a nematic LC host, the chiral center induces a macroscopic

helical twist.

Helical Twisting Power (HTP): The efficiency of this twist is measured by HTP. The n-propyl

tail provides excellent compatibility with standard LC hosts (like cyanobiphenyls) due to

structural similarity, preventing phase separation while the chiral center drives the cholesteric

phase formation.

B. Pharmaceutical Development (SAR)
This compound serves as a critical probe in Structure-Activity Relationship studies for "profen"

drugs and other lipophilic inhibitors.

Lipophilicity Tuning: The n-propyl group is less bulky than an isobutyl (ibuprofen) or tert-butyl

group but more lipophilic than an ethyl group. This allows medicinal chemists to fine-tune the

fit of the molecule into a hydrophobic protein pocket.

Metabolic Stability: The n-propyl chain is susceptible to specific P450 oxidation patterns

(terminal hydroxylation), offering a distinct metabolic profile compared to branched alkyl

chains.

Comparative Analog Table:
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Analog R-Group
Primary
Application

Steric Bulk

CAS 105364-41-8 n-Propyl
LC Dopants, SAR

Probes
Medium (Flexible)

Ibuprofen Interm. Isobutyl NSAID Synthesis High (Branched)

Fenoprofen Interm. Phenoxy NSAID Synthesis High (Aromatic)

Ethyl Analog Ethyl
General Building

Block
Low

Quality Control & Validation
Trustworthiness in data is paramount. Every batch must be validated using the following self-

validating system:

Enantiomeric Excess (ee):

Method: Chiral HPLC using a Daicel Chiralcel OD-H or AD-H column.

Mobile Phase: Hexane:Isopropanol (98:2).

Expectation: The (R)-enantiomer should elute distinct from the (S)-minor peak. Target

>98% ee.

Absolute Configuration:

Method: Optical Rotation (Polarimetry).

Standard:

value should be positive (+) in methanol.

Chemical Purity:

Method: GC-MS or ¹H-NMR (CDCl₃). Look for the characteristic doublet at ~1.45 ppm

(methyl group) and the quartet at ~4.85 ppm (chiral methine).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3009730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). "Highly enantioselective borane reduction of

ketones catalyzed by chiral oxazaborolidines." Journal of the American Chemical Society.[5]

Deloux, L., & Srebnik, M. (1993). "Asymmetric boron-catalyzed reactions." Chemical

Reviews.

Hird, M. (2007). "Fluorinated liquid crystals: properties and applications." Chemical Society

Reviews. (Context on alkyl-phenyl mesogens).

PubChem Compound Summary. "1-(4-isopropylphenyl)ethanol" (Analogous physical data

source).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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